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Compound of Interest

Compound Name: SB 204070A

Cat. No.: B1680789

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of SB 204070A, a potent and selective 5-HT4 serotonin
receptor antagonist. In the absence of a specific Safety Data Sheet (SDS), a cautious
approach, treating SB 204070A as a hazardous chemical waste, is mandatory.

Chemical and Physical Properties

A comprehensive understanding of a compound's properties is the foundation of safe handling
and disposal. The following table summarizes the known and inferred characteristics of SB
204070A.
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Property Value Sourcellnference
(1-butyl-4-piperidinyl)methyl 8-
amino-7-chloro-2,3-dihydro- o
IUPAC Name o Wikipedia
1,4-benzodioxine-5-
carboxylate
Chemical Formula C19H27CIN204 Wikipedia
Molar Mass 382.89 g-mol-1 Wikipedia
o General for this class of
Appearance Solid (inferred)
compounds
Treat as insoluble in water for
Solubility Unknown disposal purposes unless
known otherwise.
Precautionary measure due to
o Data not available. Treat as its nature as a bioactive
Toxicity

toxic.

compound and lack of specific

data.

Chemical Class

Chlorinated organic
compound, Piperidine

derivative

Chemical Structure

Unknown. Avoid mixing with

General chemical safety

Reactivity strong oxidizing or reducing ]
precaution.
agents.
Shelf Life 1095 days Commercial Supplier

Personal Protective Equipment (PPE)

Due to the unknown toxicity and potential hazards of SB 204070A, stringent adherence to

Personal Protective Equipment (PPE) protocols is required during handling and disposal.

» Hand Protection: Wear chemically resistant gloves. Given that SB 204070A is a piperidine

derivative and a chlorinated organic compound, nitrile or neoprene gloves are

recommended. Always inspect gloves for integrity before use.
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o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes.

o Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin
and clothing.

o Respiratory Protection: If handling the solid compound where dust may be generated, or if
working with solutions outside of a fume hood, a properly fitted respirator (e.g., N95 or
higher) is necessary. All handling of the pure compound should ideally be done in a certified
chemical fume hood.

Step-by-Step Disposal Procedure

The disposal of SB 204070A must be managed as hazardous chemical waste. Adherence to
local, state, and federal regulations is mandatory.

o Waste Segregation:

o Solid Waste: Collect any solid SB 204070A, including contaminated items such as
weighing paper, gloves, and bench paper, in a dedicated, clearly labeled hazardous waste
container. The container must be sealed and made of a material compatible with the
chemical.

o Liquid Waste: Solutions containing SB 204070A should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless compatibility is confirmed. The container should be appropriate for
chlorinated organic compounds.

e Labeling:

o All waste containers must be accurately labeled with the full chemical name ("SB
204070A"), the words "Hazardous Waste," and a list of all components and their
approximate concentrations.

e Storage:
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o Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials. Follow your institution's guidelines for secondary
containment.

» Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o High-temperature incineration is the generally accepted method for the disposal of
chlorinated organic compounds to prevent the formation of toxic byproducts.

Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of SB 204070A.
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Caption: Logical workflow for the safe disposal of SB 204070A.

¢ To cite this document: BenchChem. [Navigating the Safe Disposal of SB 204070A: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680789#shb-204070a-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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